
Unveiling 2-Chlorothiazole-5-thiol: A Compound
Shrouded in Scarcity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chlorothiazole-5-thiol

Cat. No.: B15202557 Get Quote

For researchers, scientists, and drug development professionals, the quest for novel molecular

entities is a constant endeavor. This guide focuses on 2-Chlorothiazole-5-thiol, a molecule of

interest within the broader family of thiazole derivatives. While the fundamental chemical

identifiers for this compound have been established, a comprehensive technical profile remains

elusive in publicly accessible scientific literature.

This document provides the confirmed Chemical Abstracts Service (CAS) number and

molecular formula for 2-Chlorothiazole-5-thiol. However, extensive searches for detailed

quantitative data, experimental protocols, and associated biological pathways have yielded

limited specific information for this particular compound. The available information points to a

molecule that is not yet extensively characterized or is documented under different

nomenclature.

Core Chemical Identifiers
A crucial first step in the characterization of any chemical compound is the establishment of its

unique identifiers. For 2-Chlorothiazole-5-thiol, the following have been determined:

Identifier Value

CAS Number 2228311-54-2

Molecular Formula C3H2ClNS2
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The Landscape of Thiazole Derivatives
Thiazole-containing compounds are a well-established class of heterocyclic molecules with a

wide range of applications in medicinal chemistry and materials science. The thiazole ring is a

key structural motif in numerous pharmaceuticals, including antimicrobial, anti-inflammatory,

and anticancer agents.

While specific data for 2-Chlorothiazole-5-thiol is sparse, the broader family of thiazole

derivatives is the subject of extensive research. For instance, the synthesis of related

compounds like 2-chloro-5-chloromethyl thiazole often serves as a precursor step in the

development of more complex molecules. These synthetic pathways typically involve multi-step

reactions, including cyclization and chlorination processes.

The Path Forward: A Call for Further Investigation
The limited availability of public data on 2-Chlorothiazole-5-thiol presents both a challenge

and an opportunity. It underscores the vastness of chemical space and the potential for novel

discoveries. For researchers in drug development and chemical synthesis, this compound

represents a largely unexplored entity.

Future research efforts could focus on:

De novo Synthesis and Characterization: The development and publication of a robust

synthetic protocol for 2-Chlorothiazole-5-thiol would be a significant contribution.

Subsequent characterization using techniques such as NMR spectroscopy, mass

spectrometry, and X-ray crystallography would provide foundational data.

Screening for Biological Activity: Once a reliable synthetic route is established, the

compound could be screened against various biological targets to identify potential

therapeutic applications.

Computational Modeling: In the absence of experimental data, computational studies could

predict the physicochemical properties and potential biological activities of 2-
Chlorothiazole-5-thiol, guiding future experimental work.

In conclusion, while a detailed technical guide on 2-Chlorothiazole-5-thiol cannot be

constructed from the currently available public information, its fundamental identifiers have
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been established. The scarcity of further data highlights an area ripe for new scientific inquiry,

offering a blank slate for researchers to make their mark in the field of heterocyclic chemistry.

To cite this document: BenchChem. [Unveiling 2-Chlorothiazole-5-thiol: A Compound
Shrouded in Scarcity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15202557#cas-number-and-molecular-formula-for-2-
chlorothiazole-5-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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